2-((4-Chlorophenyl)sulfanyl)nicotinaldehyde o-(4-methylbenzyl)oxime

• IUPAC Name: (E)-1-[2-(4-chlorophenyl)sulfanylpyridin-3-yl]-N-[(4-methylphenyl)methoxy]methanimine
• InChI: InChI=1S/C20H17ClN2OS/c1-15-4-6-16(7-5-15)14-24-23-13-17-3-2-12-22-20(17)25-19-10-8-18(21)9-11-19/h2-13H,14H2,1H3/b23-13+
• InChI Key: JVWIMINFCHPTKK-YDZHTSKRSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CON=CC2=C(N=CC=C2)SC3=CC=C(C=C3)Cl
• Isomeric SMILES: CC1=CC=C(C=C1)CO/N=C/C2=C(N=CC=C2)SC3=CC=C(C=C3)Cl
• Molecular Formula: C20H17ClN2OS
• Molecular Weight: 368.9 g/mol
• CAS No.: 478031-05-9

Description

Molecular Structure Analysis

The molecular structure of this compound is defined by its molecular formula, C20H17ClN2OS. It includes a chlorophenyl group, a nicotinaldehyde group, and a methylbenzyl oxime group.

Scientific Research Applications

Synthesis and Chemiluminescence Applications

Compounds involving sulfanyl-substituted entities, similar to the structure of the compound , have been utilized in the synthesis of novel chemiluminescent materials. For instance, the synthesis of sulfanyl-, sulfinyl-, and sulfonyl-substituted bicyclic dioxetanes demonstrates the utility of these compounds in developing materials that emit light upon decomposition, which could be leveraged in analytical chemistry for detecting various analytes or in imaging applications (Watanabe et al., 2010).

Oxidative Desulfurization

Research on oxidative desulfurization using supported catalysts, such as vanadium oxide-based catalysts, explores the removal of sulfur-containing compounds from diesel fuels. This process is crucial for producing cleaner fuels by eliminating sulfur pollutants. Compounds with sulfanyl groups could be investigated within this context for their reactivity and potential to improve desulfurization techniques (Caero et al., 2005).

Polymer Chemistry and Materials Science

The synthesis and investigation of compounds with aromatic and heterocyclic substituents, such as those derived from diketoximes, have implications in the development of polyesters, polypyrroles, and complexes with metal salts. These materials have applications in creating advanced polymers with specific electronic, optical, or biological properties (Musaev et al., 2020).

Environmental Remediation

Studies on catalytic oxidative desulfurization and advanced oxidation processes highlight the importance of sulfur-containing compounds in environmental remediation technologies. The research into these processes, including the use of bimetallic sulfide nanozymes for the visual colorimetric detection of cellular H2O2, suggests potential environmental applications of sulfanyl-substituted compounds in water treatment and pollution control (Lian et al., 2021).